2-(4-bromo-2-methylphenoxy)-N-methyl-N-phenylacetamide

• IUPAC Name: 2-(4-bromo-2-methylphenoxy)-N-methyl-N-phenylacetamide
• InChI: InChI=1S/C16H16BrNO2/c1-12-10-13(17)8-9-15(12)20-11-16(19)18(2)14-6-4-3-5-7-14/h3-10H,11H2,1-2H3
• InChI Key: HIQXULCLVPBBOP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Br)OCC(=O)N(C)C2=CC=CC=C2
• Molecular Formula: C16H16BrNO2
• DSSTOX Substance ID: DTXSID901207634
• Molecular Weight: 334.21 g/mol
• CAS RN: 435283-97-9

Description

2-(4-bromo-2-methylphenoxy)-N-methyl-N-phenylacetamide, also known as BAMPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

2-(4-bromo-2-methylphenoxy)-N-methyl-N-phenylacetamide acts as a positive allosteric modulator of GABA-A receptors, which are ionotropic receptors that mediate the inhibitory effects of the neurotransmitter GABA. By binding to a specific site on the receptor, 2-(4-bromo-2-methylphenoxy)-N-methyl-N-phenylacetamide enhances the activity of GABA-A receptors and increases the inhibitory effects of GABA, leading to a reduction in neuronal excitability and a decrease in seizure activity.
Biochemical and Physiological Effects:
2-(4-bromo-2-methylphenoxy)-N-methyl-N-phenylacetamide has been shown to have a number of biochemical and physiological effects, including the enhancement of GABA-A receptor activity, the reduction of neuronal excitability, and the suppression of seizure activity. It has also been shown to have anxiolytic and sedative effects, which may be mediated by its effects on GABA-A receptors.

Advantages and Limitations for Lab Experiments

2-(4-bromo-2-methylphenoxy)-N-methyl-N-phenylacetamide has several advantages for use in lab experiments, including its high binding affinity for GABA-A receptors and its potential as a therapeutic agent for the treatment of epilepsy. However, its use in lab experiments may be limited by its potential toxicity and the need for specialized equipment and expertise to handle and administer the compound.

Future Directions

There are several potential future directions for research on 2-(4-bromo-2-methylphenoxy)-N-methyl-N-phenylacetamide, including the development of more potent and selective GABA-A receptor modulators, the investigation of its therapeutic potential for other neurological disorders, and the exploration of its effects on other neurotransmitter systems. Additionally, further studies are needed to determine the safety and efficacy of 2-(4-bromo-2-methylphenoxy)-N-methyl-N-phenylacetamide for use in humans.
In conclusion, 2-(4-bromo-2-methylphenoxy)-N-methyl-N-phenylacetamide is a promising compound with potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. Its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions are all important areas of research that warrant further investigation.

Synthesis Methods

2-(4-bromo-2-methylphenoxy)-N-methyl-N-phenylacetamide can be synthesized through a multi-step process involving the reaction of 4-bromo-2-methylphenol with N-methyl-N-phenylacetamide in the presence of a base. The resulting product is then purified through recrystallization to obtain pure 2-(4-bromo-2-methylphenoxy)-N-methyl-N-phenylacetamide.

Scientific Research Applications

2-(4-bromo-2-methylphenoxy)-N-methyl-N-phenylacetamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. It has been shown to exhibit significant binding affinity for GABA-A receptors, which are involved in the regulation of anxiety and sedation. 2-(4-bromo-2-methylphenoxy)-N-methyl-N-phenylacetamide has also been shown to have potential as a therapeutic agent for the treatment of epilepsy, as it can enhance the activity of GABA-A receptors and reduce seizure activity.